Cas no 2172324-96-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172324-96-6
• MF: C₂₇H₂₅NO₅
• MW: 443.491107702255
• CID: 5760714
• PubChem ID: 165959915
• Update Time: 2025-06-14

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172324-96-6
• EN300-1454277
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H25NO5/c1-32-18-8-6-7-17(13-18)23-14-28(15-24(23)26(29)30)27(31)33-16-25-21-11-4-2-9-19(21)20-10-3-5-12-22(20)25/h2-13,23-25H,14-16H2,1H3,(H,29,30)
• InChI Key： WVWPHLVBHGBSBA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C(C2C=CC=C(C=2)OC)C1)=O

Computed Properties

• Exact Mass: 443.17327290g/mol
• Monoisotopic Mass: 443.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172324-96-6)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172324-96-6) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 3-methoxyphenyl substituent, makes it a valuable intermediate in the development of novel therapeutics. Researchers often search for "Fmoc-protected amino acid derivatives" or "pyrrolidine carboxylic acid applications" to understand its role in drug discovery.

The compound’s CAS No. 2172324-96-6 is frequently queried in scientific databases, reflecting its importance in medicinal chemistry. With the growing interest in "peptide-based drug design" and "small molecule inhibitors," this compound has gained attention for its potential in targeting specific biological pathways. Its carboxylic acid functionality allows for further derivatization, enabling the creation of customized molecules for high-throughput screening.

In recent years, the demand for Fmoc-protected building blocks like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid has surged due to advancements in "solid-phase peptide synthesis (SPPS)." This method is pivotal for producing peptides with high purity, a topic often explored in searches like "SPPS optimization techniques." The compound’s 3-methoxyphenyl moiety also contributes to its lipophilicity, a critical factor in drug bioavailability.

Another trending topic linked to this compound is "green chemistry in pharmaceutical synthesis." Researchers are investigating eco-friendly alternatives for traditional protecting groups, and the Fmoc group is often highlighted for its compatibility with sustainable practices. Queries such as "biodegradable protecting groups" or "green peptide synthesis" align with this compound’s relevance in modern chemistry.

From a structural perspective, the pyrrolidine ring in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid offers conformational rigidity, a feature sought after in "fragment-based drug discovery." This rigidity enhances binding affinity to target proteins, a key consideration in searches like "scaffold design for drug development." Additionally, the methoxy group on the phenyl ring can influence electronic properties, further fine-tuning the compound’s reactivity.

In summary, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172324-96-6) is a versatile tool in pharmaceutical research, bridging gaps between "peptide chemistry" and "small molecule therapeutics." Its applications span from "SPPS methodologies" to "sustainable synthesis," making it a compound of enduring interest in the scientific community.